N'-(2-methylpropanoyl)carbamimidothioic acid
Overview
Description
N'-(2-methylpropanoyl)carbamimidothioic acid is a chemical compound with a unique structure and significant potential in various scientific fields. It is known for its specific chemical properties and interactions, making it a subject of interest in research and industrial applications.
Preparation Methods
The synthesis of N'-(2-methylpropanoyl)carbamimidothioic acid involves several steps and specific reaction conditions. The compound can be synthesized through a series of chemical reactions that include the use of specific reagents and catalysts. Industrial production methods often involve large-scale synthesis techniques to ensure the compound’s purity and yield.
Chemical Reactions Analysis
N'-(2-methylpropanoyl)carbamimidothioic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
N'-(2-methylpropanoyl)carbamimidothioic acid has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on cellular functions and signal transduction pathways. In medicine, it is explored for its therapeutic potential in treating certain diseases. Industrial applications include its use in the production of specialized materials and chemicals.
Mechanism of Action
The mechanism of action of N'-(2-methylpropanoyl)carbamimidothioic acid involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular functions and biochemical pathways, contributing to its observed effects.
Comparison with Similar Compounds
N'-(2-methylpropanoyl)carbamimidothioic acid can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures or functional groups. The comparison can reveal differences in their chemical properties, reactivity, and applications, emphasizing the distinct characteristics of this compound.
Conclusion
This compound is a versatile compound with significant potential in various scientific fields Its unique chemical properties and interactions make it a valuable subject of study in chemistry, biology, medicine, and industry
Properties
IUPAC Name |
N'-(2-methylpropanoyl)carbamimidothioic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2OS/c1-3(2)4(8)7-5(6)9/h3H,1-2H3,(H3,6,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDAGIMDDJUTAFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N=C(N)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C(=O)N=C(N)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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